Cas no 941874-94-8 (N-(cyclohexylmethyl)-2-2-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide)

• Product Name: N-(cyclohexylmethyl)-2-2-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide
• CAS No: 941874-94-8
• MF: C₂₁H₂₇N₃O₂S₂
• MW: 417.587982416153
• CID: 6320298
• PubChem ID: 16899514
• Update Time: 2025-05-21

N-(cyclohexylmethyl)-2-2-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(cyclohexylmethyl)-2-2-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide
• AKOS024641289
• N-(cyclohexylmethyl)-2-[2-({[(4-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]acetamide
• F2335-1017
• N-(cyclohexylmethyl)-2-[2-[2-(4-methylanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• 941874-94-8
• N-(cyclohexylmethyl)-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide

• Inchi： 1S/C21H27N3O2S2/c1-15-7-9-17(10-8-15)23-20(26)14-28-21-24-18(13-27-21)11-19(25)22-12-16-5-3-2-4-6-16/h7-10,13,16H,2-6,11-12,14H2,1H3,(H,22,25)(H,23,26)
• InChI Key： UKSDHGWLXCSERK-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CC(NCC1CCCCC1)=O)SCC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 417.15446946g/mol
• Monoisotopic Mass: 417.15446946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 125Ų

Additional information on N-(cyclohexylmethyl)-2-2-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide

Comprehensive Overview of N-(cyclohexylmethyl)-2-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide (CAS No. 941874-94-8)

N-(cyclohexylmethyl)-2-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide (CAS No. 941874-94-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and potential applications. This compound features a thiazole core, a cyclohexylmethyl group, and a 4-methylphenyl carbamoyl moiety, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its sulfanyl linkage, which contributes to its stability and reactivity under various conditions.

In recent years, the demand for thiazole derivatives has surged, driven by their role in developing antimicrobial agents, anti-inflammatory drugs, and crop protection chemicals. The compound’s CAS No. 941874-94-8 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its molecular weight and solubility properties are also key points of interest, as they influence its bioavailability and formulation potential.

One of the most discussed topics in the context of N-(cyclohexylmethyl)-2-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide is its potential role in addressing drug-resistant infections. With the rise of antibiotic resistance, scientists are exploring novel thiazole-based scaffolds to design next-generation therapeutics. Additionally, its agrochemical applications align with the growing focus on sustainable farming and pest management solutions, making it a compound of interest for both the pharmaceutical and agricultural industries.

The synthesis of CAS No. 941874-94-8 involves multi-step organic reactions, including amide coupling and thioether formation. These processes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of industrial and academic use. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its structure and confirm its identity, which is critical for regulatory compliance and research reproducibility.

From an SEO perspective, queries related to thiazole acetamide derivatives, cyclohexylmethyl compounds, and sulfanyl-linked heterocycles are trending in scientific search engines. Researchers often look for synthetic protocols, biological activity data, and supplier information for this compound. Its inclusion in drug discovery pipelines and patent applications further boosts its online visibility, making it a frequently discussed topic in chemical forums and research publications.

In conclusion, N-(cyclohexylmethyl)-2-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide (CAS No. 941874-94-8) represents a promising candidate for diverse applications, from pharmaceutical development to agrochemical innovation. Its structural complexity and functional versatility continue to inspire new research, positioning it as a valuable asset in modern chemistry. As interest in heterocyclic compounds grows, this compound is likely to remain a focal point for scientific exploration and industrial advancement.